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Compound of Interest

Compound Name: PPIase-Parvulin Inhibitor

Cat. No.: B1663057 Get Quote

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling of PPIase-
Parvulin inhibitors, including detailed operational and disposal plans. Our goal is to furnish

laboratory personnel with the necessary procedural guidance to ensure a safe and efficient

workflow, reinforcing our commitment to being your trusted partner in laboratory safety and

chemical handling.

Personal Protective Equipment (PPE) and Safety
Precautions
When working with PPIase-Parvulin inhibitors, adherence to strict safety protocols is

paramount to minimize exposure and ensure a safe laboratory environment. The following

personal protective equipment is mandatory:

Eye Protection: Chemical safety goggles are required at all times to protect against

splashes.

Hand Protection: Wear nitrile or other chemically resistant gloves. Inspect gloves before use

and change them frequently, especially if contaminated.

Body Protection: A lab coat or other protective outer garment should be worn to prevent skin

contact.
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Respiratory Protection: If there is a risk of generating aerosols or dust, a properly fitted

N100/P100/P3 particulate respirator is necessary. Work should ideally be conducted in a

chemical fume hood to minimize inhalation exposure.

General Hygiene and Safety Practices:

Avoid all personal contact, including inhalation of dust or aerosols.[1]

Wash hands thoroughly with mild soap and water after handling the inhibitor, before breaks,

and at the end of the workday.[2]

Do not eat, drink, or smoke in the laboratory.

Ensure the work area is well-ventilated.

Change work clothes daily and immediately if they become contaminated.[2]

Avoid generating dust. For solid compounds, handle with care to prevent airborne particles.

[1][3]

For liquid preparations, handle carefully to avoid the formation of aerosols.[2][3]

Emergency Procedures
Spill Response:

Evacuate the immediate area.

Wear appropriate PPE, including respiratory protection, before attempting to clean up.

For solid spills, gently cover with a damp paper towel to avoid raising dust.

For liquid spills, absorb with an inert material (e.g., vermiculite, sand).

Collect all contaminated materials into a sealed container for proper disposal.

Clean the spill area with a detergent solution.

First Aid Measures:
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Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally. Seek immediate medical attention.

Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with

soap and water. Seek medical attention if irritation persists.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

immediate medical attention.

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water

and give them 1-2 glasses of water to drink. Seek immediate medical attention.[4]

Quantitative Data Summary
The following table summarizes key quantitative data for a representative PPIase-Parvulin
inhibitor (CAS 64005-90-9).

Property Value Reference

CAS Number 64005-90-9
--INVALID-LINK--, --INVALID-

LINK--

Molecular Formula C₂₂H₁₈N₂O₈
--INVALID-LINK--, --INVALID-

LINK--

Molecular Weight 438.4 g/mol
--INVALID-LINK--, --INVALID-

LINK--

IC₅₀ (Pin1) 1.5 µM
--INVALID-LINK--, --INVALID-

LINK--

IC₅₀ (Pin4/Par14) 1.0 µM
--INVALID-LINK--, --INVALID-

LINK--

Solubility (DMSO) 10 mg/mL --INVALID-LINK--

Solubility (DMF) 10 mg/mL --INVALID-LINK--

Storage Temperature -20°C --INVALID-LINK--
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Experimental Protocol: PPIase Inhibition Assay
(Chymotrypsin-Coupled)
This protocol outlines a standard method for determining the inhibitory activity of a compound

against a Parvulin-family PPIase.

Materials:

Purified Parvulin enzyme (e.g., Pin1)

PPIase-Parvulin Inhibitor (test compound)

Substrate: N-Suc-Ala-Ala-cis-Pro-Phe-p-nitroanilide

α-Chymotrypsin

Assay Buffer (e.g., 35 mM HEPES, pH 7.8)

96-well microplate

Microplate reader capable of measuring absorbance at 390 nm

Procedure:

Prepare Reagents:

Dissolve the PPIase-Parvulin inhibitor in a suitable solvent (e.g., DMSO) to create a

stock solution.

Prepare serial dilutions of the inhibitor in the assay buffer.

Prepare a stock solution of the substrate in a suitable solvent (e.g., trifluoroethanol

containing LiCl).

Prepare a solution of α-chymotrypsin in the assay buffer.

Assay Setup:
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In a 96-well plate, add the assay buffer to each well.

Add the desired concentration of the PPIase-Parvulin inhibitor or vehicle control (e.g.,

DMSO) to the appropriate wells.

Add the purified Parvulin enzyme to all wells except the negative control wells.

Pre-incubate the plate at the desired temperature (e.g., 10°C) for a specified time (e.g., 10

minutes) to allow the inhibitor to bind to the enzyme.

Initiate the Reaction:

Add the α-chymotrypsin solution to all wells.

Initiate the reaction by adding the substrate solution to all wells.

Data Acquisition:

Immediately place the microplate in the reader and measure the absorbance at 390 nm.

Take kinetic readings every 15-30 seconds for a period of 10-20 minutes. The rate of p-

nitroaniline release is proportional to the PPIase activity.

Data Analysis:

Calculate the initial reaction rates (V₀) from the linear portion of the kinetic curves.

Plot the reaction rates against the inhibitor concentrations.

Determine the IC₅₀ value by fitting the data to a suitable dose-response curve.

Visual Workflow and Disposal Plan
The following diagrams illustrate the recommended workflow for handling PPIase-Parvulin
inhibitors and the appropriate disposal plan.
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Safe Handling Workflow for PPIase-Parvulin Inhibitor
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Caption: A diagram illustrating the safe handling workflow.
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Disposal Plan for PPIase-Parvulin Inhibitor Waste
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Contaminated Sharps
(Needles, etc.)

Puncture-Resistant
Sharps Container

Arrange for Pickup by
Certified Hazardous Waste Disposal Service

Click to download full resolution via product page

Caption: A diagram outlining the proper waste disposal plan.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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